4-Hydrazinyl-6-methoxyquinoline
Overview
Description
Synthesis Analysis
The synthesis of 4-Hydrazinyl-6-methoxyquinoline involves the reaction of 4-bromo-6-methoxy-quinoline with hydrazine in 1-methyl-2-pyrrolidinone . The reaction is heated at 150°C for 12 hours, then cooled to room temperature and added dropwise to an ethereal solution . The resulting solid is dissolved in CH2Cl2 and washed with 1 N NaOH .Scientific Research Applications
Synthesis of Quinolinyl-Pyrazoles
Quinolinyl-pyrazoles are a class of compounds that have shown significant versatility in many fields, particularly due to their interaction with cells . “4-Hydrazinyl-6-methoxyquinoline” could potentially be used as a precursor in the synthesis of these compounds .
Development of RORγt Inverse Agonists
RORγt inverse agonists are a class of drugs that can modulate the activity of the RORγt receptor, which plays a crucial role in immune response. “4-Hydrazinyl-6-methoxyquinoline” could potentially be used in the synthesis of these drugs .
Pharmacological Research
The compound could be used in pharmacological research, particularly in the development and testing of new drugs. Its unique structure could make it useful in studying how different structures interact with biological systems .
Chemical Research
“4-Hydrazinyl-6-methoxyquinoline” could be used in chemical research, particularly in studies looking at the properties and reactions of quinoline derivatives .
Biological Research
Given its potential interactions with biological systems, “4-Hydrazinyl-6-methoxyquinoline” could be used in biological research, particularly in studies looking at cellular processes .
Analytical Chemistry
“4-Hydrazinyl-6-methoxyquinoline” could potentially be used in analytical chemistry, particularly in methods such as NMR, HPLC, LC-MS, UPLC & more .
Safety and Hazards
Mechanism of Action
Target of Action
4-Hydrazinyl-6-methoxyquinoline is a heterocyclic compound It is known that quinoline derivatives have been used since ancient times for the treatment of diseases like malaria .
Mode of Action
It is known that quinoline derivatives interact with cells and have significant bioactivity .
Biochemical Pathways
Quinoline derivatives are known to interact with various biochemical pathways .
Result of Action
It is known that quinoline derivatives have significant bioactivity .
properties
IUPAC Name |
(6-methoxyquinolin-4-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c1-14-7-2-3-9-8(6-7)10(13-11)4-5-12-9/h2-6H,11H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMSTXGKKPCBKCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydrazinyl-6-methoxyquinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(Furan-2-yl)-N-[(4-morpholin-4-ylthian-4-yl)methyl]prop-2-enamide](/img/structure/B2363976.png)
![3-(3-methylbenzyl)-6-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B2363978.png)
![2-chloro-N-[3-cyano-1-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1H-indol-2-yl]acetamide](/img/structure/B2363980.png)
![Tert-butyl N-[[(1R,3S)-3-hydroxy-2,2-dimethylcyclobutyl]methyl]carbamate](/img/structure/B2363983.png)
![(2,2-Dimethylspiro[3.3]heptan-6-yl)methanesulfonyl chloride](/img/structure/B2363988.png)
![Lithium;2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylate](/img/structure/B2363993.png)
![2-[(2,6-Dichlorophenyl)sulfinyl]-1,1-diphenyl-1-ethanol](/img/structure/B2363995.png)
![N-(4-methoxyphenethyl)-2,6-diphenylthieno[2,3-d]pyrimidin-4-amine oxalate](/img/structure/B2363999.png)